(E)-4-(Dimethylamino)-N-[(2-phenyl-1,2,4-triazol-3-yl)methyl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[(2-phenyl-1,2,4-triazol-3-yl)methyl]but-2-enamide
• InChI: InChI=1S/C15H19N5O/c1-19(2)10-6-9-15(21)16-11-14-17-12-18-20(14)13-7-4-3-5-8-13/h3-9,12H,10-11H2,1-2H3,(H,16,21)/b9-6+
• InChI Key: IWQSPNASBJRRNY-RMKNXTFCSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NCC1=NC=NN1C2=CC=CC=C2
• Isomeric SMILES: CN(C)C/C=C/C(=O)NCC1=NC=NN1C2=CC=CC=C2
• Molecular Formula: C15H19N5O
• Molecular Weight: 285.34 g/mol

Description

(E)-4-(Dimethylamino)-N-[(2-phenyl-1,2,4-triazol-3-yl)methyl]but-2-enamide is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as DMPT and is a derivative of the amino acid methionine. DMPT has been shown to have a range of biochemical and physiological effects, making it a promising candidate for various applications in scientific research.

Mechanism of Action

The mechanism of action of DMPT is not fully understood, but it is believed to act on the hypothalamus-pituitary-gonadal axis in aquatic species. DMPT has been shown to increase the secretion of gonadotropin-releasing hormone (GnRH) and luteinizing hormone (LH), leading to an increase in testosterone production and subsequent growth.
Biochemical and Physiological Effects:
DMPT has a range of biochemical and physiological effects, including increased growth rate, feed intake, and testosterone production. DMPT has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for various therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMPT for lab experiments is its ability to increase the growth rate and feed intake of aquatic species, making it a valuable tool for studying the effects of various treatments on growth and development. However, DMPT has some limitations, including its potential to cause hormonal imbalances and its potential to interact with other chemicals in the environment.

Future Directions

There are several future directions for research on DMPT, including its potential use as a therapeutic agent for various diseases and its potential use in the agriculture industry as a growth promoter for livestock. Additionally, further research is needed to fully understand the mechanism of action of DMPT and its potential interactions with other chemicals in the environment.

Synthesis Methods

DMPT can be synthesized through a multi-step process involving the reaction of various chemicals. The synthesis method typically involves the reaction of 2-phenyl-1,2,4-triazole-3-carboxaldehyde with N,N-dimethylformamide dimethyl acetal and but-2-enoyl chloride. The resulting product is then purified through a series of steps to obtain DMPT.

Scientific Research Applications

DMPT has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of DMPT is its use as a feed additive in the aquaculture industry. DMPT has been shown to increase the growth rate and feed intake of various aquatic species, making it a valuable tool for the aquaculture industry.